Cas no 956753-89-2 (5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-)
956753-89-2 structure
Product Name:5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
- 956753-89-2
- SCHEMBL15452344
- 3-(1,3-Diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- Z56963421
- AKOS034468454
-
- Inchi: 1S/C22H21N5/c1-4-10-17(11-5-1)19-16-20(27(25-19)18-12-6-2-7-13-18)22-24-23-21-14-8-3-9-15-26(21)22/h1-2,4-7,10-13,16H,3,8-9,14-15H2
- InChI Key: OJWYSFAMWIPXGG-UHFFFAOYSA-N
- SMILES: N12C(C3N(C4=CC=CC=C4)N=C(C4=CC=CC=C4)C=3)=NN=C1CCCCC2
Computed Properties
- Exact Mass: 355.17969569g/mol
- Monoisotopic Mass: 355.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.5Ų
5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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